Benzyl (R)-1,4-dibenzylpiperazine-2-carboxylate

• IUPAC Name: benzyl (2R)-1,4-dibenzylpiperazine-2-carboxylate
• InChI: InChI=1S/C26H28N2O2/c29-26(30-21-24-14-8-3-9-15-24)25-20-27(18-22-10-4-1-5-11-22)16-17-28(25)19-23-12-6-2-7-13-23/h1-15,25H,16-21H2/t25-/m1/s1
• InChI Key: MHDDWESHERUOAE-RUZDIDTESA-N
• Canonical SMILES: C1CN(C(CN1CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3)CC4=CC=CC=C4
• Isomeric SMILES: C1CN([C@H](CN1CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol

Description

Benzyl is a substituent or molecular fragment possessing the structure R−CH2−C6H5. It features a benzene ring (C6H6) attached to a methylene group (−CH2−). Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

While specific synthesis methods for “Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate” are not available, benzyl compounds and piperazine derivatives are often synthesized through various methods. For instance, benzyl alcohol can be produced by several methods, the main industrial route being the reaction of benzyl chloride and ammonia.

Molecular Structure Analysis

The molecular structure of a compound like “Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate” would likely be complex due to the presence of multiple functional groups. The benzyl group would contribute aromaticity, while the piperazine ring would introduce cyclic and nitrogenous features.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate” would be influenced by its molecular structure. Benzyl compounds generally have aromatic properties, while piperazine derivatives are often basic and can form salts.

Scientific Research Applications

Organic Synthesis and Catalysis

• β-Alkylation Reaction : Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate has been studied as a substrate in the β-alkylation of 1-phenylethanol using iron(II) acetylacetonate as a catalyst. The reaction proceeds via a hydrogen autotransfer mechanism, involving alcohol oxidation, cross-aldol condensation, and chalcone reduction. .

Processing Oil in Rubber Compounds

• Benzyl Ester Oil : Benzyl ester oil, including derivatives of benzyl ®-1,4-dibenzylpiperazine-2-carboxylate, has been found effective as a processing oil in silica-filled natural rubber (NR) compounds. .

Chemical Synthesis

• Acetylthio Propanoate Synthesis : Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate can serve as a precursor for the synthesis of novel benzyl ®-2-(acetylthio)propanoate. .

Electrochemical Oxidation

• Benzyl Alcohol Oxidation : The oxidation of benzyl alcohols is crucial in organic synthesis. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, benzylpenicillin, a drug, works by binding to specific penicillin-binding proteins located inside the bacterial cell wall, inhibiting the third and last stage of bacterial cell wall synthesis.

Safety and Hazards

The safety and hazards associated with “Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate” would depend on its specific properties. For example, benzyl acetate, a benzyl derivative, is classified as toxic to aquatic life and harmful to aquatic life with long-lasting effects.

Future Directions

The future directions for research on “Benzyl ®-1,4-dibenzylpiperazine-2-carboxylate” would likely depend on its potential applications. For instance, imidazole and benzimidazole bioactive heterocycles, which are structurally similar to piperazine, are being explored for drug development.